![molecular formula C14H15N3O2S B4762298 N-[3-(aminocarbonyl)-5-isopropyl-2-thienyl]isonicotinamide](/img/structure/B4762298.png)
N-[3-(aminocarbonyl)-5-isopropyl-2-thienyl]isonicotinamide
Overview
Description
N-[3-(aminocarbonyl)-5-isopropyl-2-thienyl]isonicotinamide, also known as AITC, is a chemical compound that has been widely studied for its potential applications in scientific research. It is a thienyl derivative of isonicotinamide, and its unique molecular structure has been found to have a variety of interesting properties.
Mechanism of Action
The mechanism of action of N-[3-(aminocarbonyl)-5-isopropyl-2-thienyl]isonicotinamide is not fully understood, but it is believed to work by interacting with various cellular signaling pathways. Specifically, it has been shown to activate the transient receptor potential ankyrin 1 (TRPA1) channel, which is involved in the regulation of pain and inflammation.
Biochemical and Physiological Effects:
N-[3-(aminocarbonyl)-5-isopropyl-2-thienyl]isonicotinamide has been found to have a variety of interesting biochemical and physiological effects. For example, it has been shown to have anti-inflammatory properties, and it has also been found to be effective in reducing pain and discomfort associated with various medical conditions.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[3-(aminocarbonyl)-5-isopropyl-2-thienyl]isonicotinamide in lab experiments is its high potency and specificity. It has been shown to be highly effective in a variety of experimental settings, and its unique molecular structure makes it useful for a wide range of applications. However, one limitation of using N-[3-(aminocarbonyl)-5-isopropyl-2-thienyl]isonicotinamide is that it can be difficult to work with due to its high reactivity and sensitivity to certain environmental conditions.
Future Directions
There are many potential future directions for research on N-[3-(aminocarbonyl)-5-isopropyl-2-thienyl]isonicotinamide. Some possible areas of focus include further exploring its mechanism of action, investigating its potential applications in the treatment of various medical conditions, and developing new methods for synthesizing and working with this compound. Additionally, there is a need for further research on the safety and potential side effects of N-[3-(aminocarbonyl)-5-isopropyl-2-thienyl]isonicotinamide, particularly in the context of long-term use.
Scientific Research Applications
N-[3-(aminocarbonyl)-5-isopropyl-2-thienyl]isonicotinamide has been studied extensively for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology. It has been found to have a variety of interesting properties that make it useful for a wide range of applications.
properties
IUPAC Name |
N-(3-carbamoyl-5-propan-2-ylthiophen-2-yl)pyridine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O2S/c1-8(2)11-7-10(12(15)18)14(20-11)17-13(19)9-3-5-16-6-4-9/h3-8H,1-2H3,(H2,15,18)(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBWPPSLDAIWLPC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=C(S1)NC(=O)C2=CC=NC=C2)C(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-carbamoyl-5-(propan-2-yl)thiophen-2-yl]pyridine-4-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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